Cas no 2091452-98-9 (Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl-)

• Product Name: Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl-
• CAS No: 2091452-98-9
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5254708
• Update Time: 2025-11-05

Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl-

• Inchi： 1S/C11H16BrN/c1-5-10-7(2)11(6-12)9(4)13-8(10)3/h5-6H2,1-4H3
• InChI Key： DEWJUVKTOCLGHV-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(CC)C(C)=C1CBr

Additional information on Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl-

Comprehensive Overview of Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- (CAS No. 2091452-98-9)

Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- (CAS No. 2091452-98-9) is a specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a bromomethyl group and multiple methyl substitutions makes it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery and catalysis, aligning with the growing demand for novel heterocyclic compounds.

The molecular structure of Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- features a pyridine ring substituted with an ethyl group at the 5-position and three methyl groups at the 2, 4, and 6-positions. The bromomethyl moiety at the 3-position enhances its reactivity, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. This compound is particularly relevant in the context of green chemistry, as researchers seek sustainable methods to synthesize complex molecules with minimal environmental impact.

In the pharmaceutical industry, Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- is being investigated for its potential role in the development of small-molecule therapeutics. Its structural motifs are commonly found in bioactive compounds targeting various diseases, including central nervous system (CNS) disorders and infectious diseases. The compound's ability to act as a ligand or scaffold in drug design has sparked interest among medicinal chemists, especially in the era of precision medicine and personalized therapies.

From a material science perspective, this pyridine derivative is being explored for its potential in organic electronics and photovoltaic materials. The incorporation of bromomethyl groups allows for further functionalization, enabling the synthesis of conjugated polymers and small-molecule semiconductors. These applications are particularly relevant given the global push toward renewable energy and energy-efficient technologies.

The synthesis and characterization of Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- require advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-value industries. Additionally, the compound's stability and storage conditions are frequently discussed in scientific forums and research publications, reflecting the community's interest in optimizing its handling and utilization.

As the demand for specialty chemicals continues to rise, Pyridine, 3-(bromomethyl)-5-ethyl-2,4,6-trimethyl- stands out as a promising candidate for innovation. Its multifaceted applications align with current trends in sustainable chemistry and advanced materials, making it a subject of ongoing research and development. For those seeking detailed safety data sheets (SDS) or technical specifications, reputable suppliers and academic institutions often provide comprehensive resources.